Cas no 1797304-67-6 (methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate)

• Product Name: methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate
• CAS No: 1797304-67-6
• MF: C₂₁H₂₂FNO₃
• MW: 355.40268945694
• CID: 5372768
• Update Time: 2025-10-18

methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate

• Inchi： 1S/C21H22FNO3/c1-26-21(25)17-7-5-16(6-8-17)20(24)23-13-3-2-4-18(14-23)15-9-11-19(22)12-10-15/h5-12,18H,2-4,13-14H2,1H3
• InChI Key： VFNVTQSRSFHFEW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(N2CCCCC(C3=CC=C(F)C=C3)C2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate

Methyl 4-[3-(4-Fluorophenyl)azepane-1-carbonyl]benzoate: A Comprehensive Overview

Methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate (CAS No. 1797304-67-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research advancements associated with methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate.

The chemical structure of methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate is composed of a benzoate moiety linked to an azepane ring substituted with a 4-fluorophenyl group. The presence of the fluorine atom and the azepane ring imparts unique properties to the molecule, making it an interesting candidate for various biological studies. The benzoate group, known for its aromaticity and ester functionality, contributes to the compound's overall stability and reactivity.

The synthesis of methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate typically involves several steps, including the formation of the azepane ring and the subsequent attachment of the benzoate moiety. One common approach is to start with a suitable azepane precursor, such as 3-(4-fluorophenyl)azepan-1-one, which can be synthesized through a series of reactions involving nucleophilic substitution and cyclization. The resulting azepane derivative is then coupled with methyl 4-carboxybenzoate using coupling reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). This multi-step process ensures high yields and purity of the final product.

Recent studies have explored the biological activity of methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate in various contexts. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic drugs. Research has shown that compounds with similar structural features to methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate can exhibit agonist or antagonist activity towards specific GPCRs, making them valuable tools for drug discovery.

In addition to GPCR modulation, methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response involving various mediators and signaling pathways. Compounds that can effectively modulate these pathways have significant therapeutic potential in treating inflammatory diseases. Studies have demonstrated that methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate can inhibit key inflammatory mediators such as cytokines and chemokines, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate have also been studied to assess its suitability for therapeutic applications. Pharmacokinetics involves the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is crucial for optimizing drug dosing and formulation. Research has shown that methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, making it a promising candidate for further development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While clinical data on methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate are still limited, preclinical studies have provided encouraging results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. These findings support further clinical investigation to assess its potential as a therapeutic agent.

In conclusion, methyl 4-[3-(4-fluorophenyl)azepane-1-carbonyl]benzoate (CAS No. 1797304-67-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to advancements in drug discovery and development.